3-Isopilocarpine, monohydrochloride
3-Isopilocarpine, monohydrochloride
Brand Name:
Vulcanchem
CAS No.:
28958-85-2
VCID:
VC0124857
InChI:
InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10+;/m0./s1
SMILES:
CCC1C(COC1=O)CC2=CN=CN2C.Cl
Molecular Formula:
C₁₁H₁₆N₂O₂ •HCl
Molecular Weight:
244.72 g/mol
3-Isopilocarpine, monohydrochloride
CAS No.: 28958-85-2
Reference Standards
VCID: VC0124857
Molecular Formula: C₁₁H₁₆N₂O₂ •HCl
Molecular Weight: 244.72 g/mol
CAS No. | 28958-85-2 |
---|---|
Product Name | 3-Isopilocarpine, monohydrochloride |
Molecular Formula | C₁₁H₁₆N₂O₂ •HCl |
Molecular Weight | 244.72 g/mol |
IUPAC Name | (3R,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;hydrochloride |
Standard InChI | InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10+;/m0./s1 |
Standard InChIKey | RNAICSBVACLLGM-KXNXZCPBSA-N |
Isomeric SMILES | CC[C@@H]1[C@H](COC1=O)CC2=CN=CN2C.Cl |
SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
Canonical SMILES | CCC1C(COC1=O)CC2=CN=CN2C.Cl |
Synonyms | (3R,4R)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone Hydrochloride; (3R-trans)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone Hydrochloride; 3-Isopilocarpine Hydrochloride; (+)-Isopilocarpine Hydrochloride; |
PubChem Compound | 10285971 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume